Cas no 67923-13-1 (CHLORINE TERMINATED POLYDIMETHYLSILOXANE)

• Product Name: CHLORINE TERMINATED POLYDIMETHYLSILOXANE
• CAS No: 67923-13-1
• MF: C₆H₁₈Cl₂O₂Si₃
• MW: 277.368422985077
• MDL: MFCD00241459
• CID: 967799
• PubChem ID: 24871773
• Update Time: 2025-07-21

CHLORINE TERMINATED POLYDIMETHYLSILOXANE Chemical and Physical Properties

Names and Identifiers

• CHLORINE TERMINATED POLYDIMETHYLSILOXANE
• CHLORINE TERMINATED POLYDIMETHYLSILOXANE, 20-50 cSt
• Poly(dimethylsiloxane)， chlorine terminated
• 1,5-dichlorohexamethyl trisiloxane
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyltrisiloxane
• FT-0606955
• AKOS015848781
• 1,5-Dichlorohexamethyltrisiloxane (~90%)
• S05950
• UNII-KLE4X83TYM
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyl trisiloxane
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyl disiloxane
• SCHEMBL297263
• D2825
• KLE4X83TYM
• MFCD00045147
• 1,5-Dichlorohexamethyltrisiloxane
• MFCD00241459
• EINECS 222-707-5
• SY234577
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyltrisiloxane, technical, >=95% (GC)
• Trisiloxane, 1,5-dichloro-1,1,3,3,5,5-hexamethyl-
• bis[[chloro(dimethyl)silyl]oxy]-dimethylsilane
• 67923-13-1
• 2,6-dichloro-2,4,4,6-tetramethyl-3,5-dioxa-2,4,6-trisilaheptane
• DTXSID3063091
• TRISILOXANE,1,5-DICHLORO,HEXAMETHYL
• HEXAMETHYL-1,5-DICHLOROTRISILOXANE
• D90118
• NS00047635
• FS-5366
• InChI=1/C6H18Cl2O2Si3/c1-11(2,7)9-13(5,6)10-12(3,4)8/h1-6H
• 3582-71-6
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyltrisiloxane #
• CHLORINE TERMINATED POLYDIMETHYLSILOXANE, 3-8 cSt
• DB-048876
• 1,5-Dichloro-1,1,3,3,5,5-hexamethyltrisiloxane;1,1,3,3,5,5-Hexamethyl-1,5-dichlorotrisiloxane;1-Chloro-3-chlorodimethylsilyloxy-1,1,3,3-tetramethyldisiloxane;Bis(chlorodimethylsiloxy)dimethylsilane;Hexamethyl-1,5-dichlorotrisiloxane
• 1,5Dichloro1,1,3,3,5,5hexamethyltrisiloxane
• Trisiloxane, 1,5dichloro1,1,3,3,5,5hexamethyl
• DTXCID2039095

• MDL： MFCD00241459
• Inchi： 1S/C6H18Cl2O2Si3/c1-11(2,7)9-13(5,6)10-12(3,4)8/h1-6H3
• InChI Key： GJIYNWRLGOMDEX-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)O[Si](C)(C)O[Si](C)(C)Cl

Computed Properties

• Exact Mass: 275.999
• Monoisotopic Mass: 275.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Transparent colorless liquid
• Density: 1 g/mL at 25 °C(lit.)
• Melting Point: <-60°C
• Boiling Point: >177 °C(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.406(lit.)

CHLORINE TERMINATED POLYDIMETHYLSILOXANE Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on CHLORINE TERMINATED POLYDIMETHYLSILOXANE

Introduction to CHLORINE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 67923-13-1) and Its Applications in Modern Science

CHLORINE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 67923-13-1) is a specialized polymer that has garnered significant attention in the field of material science and pharmaceutical research due to its unique chemical properties. This compound, characterized by its chlorine-terminated ends, belongs to the polysiloxane family, which is renowned for its thermal stability, chemical inertness, and flexibility. The presence of chlorine atoms at the termini of the polymer chain imparts additional reactivity, making it a versatile intermediate in various synthetic applications.

The molecular structure of CHLORINE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 67923-13-1) consists of a siloxane backbone with repeating units of siloxane (Si-O-Si), terminated with chlorine atoms. This configuration not only enhances the polymer's solubility in non-polar solvents but also facilitates its use in a wide range of chemical reactions, including substitution, coupling, and cross-linking processes. The chlorine termini serve as active sites for further functionalization, enabling the synthesis of more complex polymers with tailored properties.

In recent years, CHLORINE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 67923-13-1) has found extensive applications in the development of advanced materials and biomedical devices. One of the most notable uses is in the field of drug delivery systems. The polymer's biocompatibility and stability make it an ideal candidate for encapsulating therapeutic agents, ensuring controlled release and targeted delivery to specific sites within the body. Researchers have leveraged the reactivity of the chlorine termini to attach pharmacologically active molecules, thereby enhancing the efficacy and safety of drug formulations.

Another emerging application of CHLORINE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 67923-13-1) is in the fabrication of hydrogels for tissue engineering. Hydrogels are three-dimensional networks that can mimic the extracellular matrix, providing a suitable environment for cell growth and tissue regeneration. The chlorine termini allow for covalent cross-linking with biomolecules, enabling the creation of hydrogels with precise mechanical and chemical properties. These hydrogels have been explored for wound healing, drug delivery, and as scaffolds for regenerative medicine.

The compound's thermal stability and chemical resistance have also made it valuable in industrial applications. For instance, CHLORINE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 67923-13-1) is used as an additive in coatings and adhesives to improve their durability and resistance to environmental factors such as UV radiation and moisture. Additionally, its low friction coefficient makes it suitable for lubricants in high-performance mechanical systems.

Recent advancements in polymer chemistry have further expanded the potential uses of CHLORINE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 67923-13-1). Researchers have developed novel methodologies to functionalize the chlorine termini with a variety of organic groups, leading to polymers with enhanced functionalities such as conductivity, fluorescence, and biodegradability. These modifications have opened new avenues for applications in electronics, sensors, and sustainable materials.

The synthesis of CHLORINE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 67923-13-1) typically involves the reaction of polydimethylsiloxane with chlorinating agents under controlled conditions. The choice of chlorinating agent and reaction conditions can influence the degree of chlorination and the distribution of chlorine atoms along the polymer chain. Optimization of these parameters is crucial to achieve polymers with desired properties for specific applications.

In conclusion, CHLORINE TERMINATED POLYDIMETHYLSILOXANE (CAS No. 67923-13-1) is a highly versatile polymer with a broad spectrum of applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable material for developing advanced biomedical devices, drug delivery systems, hydrogels, coatings, adhesives, lubricants, and electronic components. As research continues to uncover new synthetic strategies and applications, the importance of this compound is expected to grow even further.